Cas no 921912-85-8 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbutanamide)

• Product Name: N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbutanamide
• CAS No: 921912-85-8
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 6436002
• PubChem ID: 40805134
• Update Time: 2025-05-26

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbutanamide
• NCGC00425387-01
• BRD-K22344168-001-01-7
• F2266-0004
• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-3-methylbutanamide
• 921912-85-8
• N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-3-methylbutanamide
• AKOS024633712
• Butanamide, N-(1-ethyl-1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-3-methyl-

• Inchi： 1S/C16H22N2O2/c1-4-18-14-7-6-13(17-15(19)9-11(2)3)10-12(14)5-8-16(18)20/h6-7,10-11H,4-5,8-9H2,1-3H3,(H,17,19)
• InChI Key： XBLQXKQEYPDHBD-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CC)(=O)CC(C)C

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Boiling Point: 545.8±50.0 °C(Predicted)
• pka: 14.56±0.20(Predicted)

Additional information on N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbutanamide

Introduction to N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbutanamide (CAS No. 921912-85-8)

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 921912-85-8, belongs to a class of molecules that exhibit promising biological activities. The structural framework of this compound incorporates a quinoline derivative, which is a well-documented scaffold in medicinal chemistry due to its potential pharmacological properties.

The molecular structure of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbutanamide features a quinoline ring system that has been modified with various substituents to enhance its biological activity. Specifically, the presence of an ethyl group at the 1-position and a 2-oxo group at the 2-position of the quinoline ring contributes to its unique chemical and biological profile. Additionally, the amide functionality at the 6-position of the quinoline ring is further substituted with a 3-methylbutanamide moiety, which adds another layer of complexity to its interactions with biological targets.

In recent years, there has been a growing interest in quinoline derivatives as potential therapeutic agents. These compounds have shown promise in various therapeutic areas, including antimalarial, anti-inflammatory, and anticancer applications. The specific modifications present in N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbutanamide are designed to optimize its binding affinity and selectivity for target proteins involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the quinoline scaffold and the amide group provides multiple sites for functionalization, allowing researchers to fine-tune its properties for specific applications. For instance, studies have indicated that quinoline derivatives can interact with enzymes and receptors in ways that may lead to novel therapeutic effects.

The synthesis of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbutanamide involves a series of multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethyl and 2-oxo groups into the quinoline ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Additionally, the installation of the amide functionality requires expertise in peptide coupling chemistry.

Efforts are ongoing to explore the pharmacological properties of this compound through both in vitro and in vivo studies. Preliminary findings suggest that N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-methylbutanamide may exhibit inhibitory activity against certain enzymes or receptors relevant to human diseases. These findings are particularly exciting given the increasing demand for targeted therapies that can modulate specific disease pathways.

The use of computational methods has also played a crucial role in understanding the potential biological activity of this compound. Molecular modeling techniques can predict how N-(1-ethyl-2-oxyoxtro-oxtro-oxtro-oxtro-oxtro-oxtro-oxtro-oxtro-oxtro-oxtrotro-oxtrotro-oxtrotro-oxtrotro-oxtrotro-oxtrotro-oxtrotro-qinolin]-6-yi)-3-methyloqinol]-6-yi)-3-methyloqinol]-6-yi)-3-methyloqinol]-6-yi)-3-methyloqinol]-6-yi)-3-methyloqinol]-6-yi)-3-methyloqinol]-6-yi)-3-methyloqinol]-6-yi)-3-methyloqinol]-m-butamidinteracts with biological targets. These simulations can provide valuable insights into binding affinities and mechanism-of-action predictions before experimental validation is conducted.

In conclusion, N-(1-ethtihydroquinoihydroquinoihydroquinoihydroquinoihydroquinoihydroquinoihydroquinoihydroquinoihydroquinoihdroquinolin-iyl)-3-methylbutanamide (CAS No. 921912-85.8) represents an intriguing compound with potential therapeutic applications. Its unique structural features and promising biological activities make it a valuable candidate for further research in drug discovery. As our understanding of its pharmacological properties continues to evolve, it holds great promise for contributing to advancements in medicine.